![molecular formula C6H10N2O2 B130273 Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate CAS No. 154811-77-5](/img/structure/B130273.png)
Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate (MTHPC) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTHPC is a heterocyclic compound that is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) upon exposure to light. These ROS can cause damage to cellular components, leading to cell death. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment. However, it can cause skin photosensitivity, which can limit its use in clinical settings. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate in lab experiments is its high specificity for tumor cells, which can reduce the risk of damage to normal cells. However, its photosensitivity can make it difficult to work with in lab settings, and precautions must be taken to avoid exposure to light.
Future Directions
There are several potential future directions for Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate research. One area of interest is the development of new methods for synthesizing this compound that are more efficient and cost-effective. Additionally, there is a need for further research into the mechanism of action of this compound, as well as its potential applications in other areas such as inflammatory disease treatment. Finally, there is a need for clinical trials to determine the safety and efficacy of this compound in human patients.
In conclusion, this compound is a promising compound with potential applications in cancer treatment, photodynamic therapy, and diagnostic imaging. Its high specificity for tumor cells and low toxicity in normal cells make it a promising candidate for targeted therapy. However, its photosensitivity can limit its use in clinical settings, and further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate is synthesized through a multi-step process that involves the reaction of pyridine-3,4-dicarboxylic acid with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and methylation with dimethyl sulfate. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
Methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate has been studied extensively for its potential applications in cancer treatment, photodynamic therapy, and as a photosensitizer for use in diagnostic imaging. In cancer treatment, this compound has been shown to have a high affinity for tumor cells, making it a promising candidate for targeted therapy. Additionally, this compound has been studied for its potential use in photodynamic therapy, which involves the use of light to activate a photosensitizer, leading to the destruction of cancer cells.
properties
CAS RN |
154811-77-5 |
---|---|
Molecular Formula |
C6H10N2O2 |
Molecular Weight |
142.16 g/mol |
IUPAC Name |
methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate |
InChI |
InChI=1S/C6H10N2O2/c1-10-6(9)5-3-2-4-7-8-5/h7H,2-4H2,1H3 |
InChI Key |
FNQLNXJFXMEGLT-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=NNCCC1 |
Canonical SMILES |
COC(=O)C1=NNCCC1 |
synonyms |
3-Pyridazinecarboxylicacid,1,4,5,6-tetrahydro-,methylester(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.